Cas no 18458-01-0 (2-(4-methylbenzyl)oxirane)

• Product Name: 2-(4-methylbenzyl)oxirane
• CAS No: 18458-01-0
• MF: C₁₀H₁₂O
• MW: 148.201683044434
• CID: 1378372
• PubChem ID: 155603
• Update Time: 2025-11-02

2-(4-methylbenzyl)oxirane Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylbenzyl)oxirane
• 2-[(4-methylphenyl)methyl]oxirane
• p-Methylphenylpropylene oxide
• Toluene, p-(2,3-epoxypropyl)-
• SCHEMBL1445116
• p-(2,3-Epoxypropyl)toluene
• 18458-01-0
• EN300-698555
• DTXSID00939846
• CCRIS 1136
• AKOS026730882
• Oxirane, ((4-methylphenyl)methyl)-
• BRN 1237533
• 4-Allylmethylbenzene oxide

• Inchi： 1S/C10H12O/c1-8-2-4-9(5-3-8)6-10-7-11-10/h2-5,10H,6-7H2,1H3
• InChI Key： OAVRAFVFWOJGJO-UHFFFAOYSA-N
• SMILES： O1CC1CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 148.08886
• Monoisotopic Mass: 148.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 2-(4-methylbenzyl)oxirane

Comprehensive Guide to 2-(4-methylbenzyl)oxirane (CAS No. 18458-01-0): Properties, Applications, and Industry Insights

2-(4-methylbenzyl)oxirane (CAS No. 18458-01-0), also known as 4-methylbenzyl glycidyl ether, is a specialized epoxy compound widely utilized in industrial and research applications. This article delves into its molecular structure, physicochemical properties, and emerging trends in sectors like adhesives, coatings, and pharmaceuticals. With increasing interest in sustainable epoxy derivatives and high-performance additives, this compound has gained attention for its unique reactivity and versatility.

The molecular formula of 2-(4-methylbenzyl)oxirane is C₁₀H₁₂O, featuring a reactive epoxide ring and a 4-methylbenzyl moiety. This structure enables its use as a crosslinking agent in polymer chemistry, where it enhances thermal stability and mechanical strength. Recent studies highlight its role in low-VOC coatings, aligning with global demand for eco-friendly materials. Researchers also explore its potential in pharmaceutical intermediates, particularly in synthesizing chiral compounds.

From an industrial perspective, CAS 18458-01-0 is valued for its balanced viscosity and compatibility with resins like bisphenol-A and phenolic novolacs. Manufacturers prioritize its low volatility and high purity (>98%), making it suitable for electronic encapsulants and composite materials. A 2023 market analysis noted growing demand in Asia-Pacific for epoxy-based adhesives, where this compound serves as a key modifier.

Safety and handling of 2-(4-methylbenzyl)oxirane follow standard epoxy protocols, requiring inert atmosphere storage and PPE. Its biodegradation pathways are under investigation, addressing concerns about green chemistry compliance. Regulatory databases classify it under REACH and TSCA, with no current restriction flags, though proper MSDS documentation is mandatory.

Innovative applications include UV-curable systems and nanocomposite fillers, where its benzene ring improves UV resistance. Patent filings (2020–2023) reveal novel uses in flexible packaging and 3D printing resins. For laboratories, its stereoselective reactions make it valuable in asymmetric synthesis, particularly for chiral catalysts development.

Environmental considerations drive research into bio-based alternatives to traditional epoxies. While 18458-01-0 isn’t derived from renewables, its efficiency in catalytic polymerization reduces waste. Industry forums frequently discuss its lifecycle assessment compared to aliphatic epoxides, weighing performance against sustainability metrics.

For procurement specialists, technical specifications of 2-(4-methylbenzyl)oxirane should include: refractive index (1.52–1.54), density (1.04 g/cm³), and flash point (>110°C). Leading suppliers provide GC-MS analysis certificates and ISO 9001-compliant batches. Storage recommendations emphasize protection from moisture to prevent premature polymerization.

Emerging questions in scientific communities focus on its structure-activity relationships in polymer networks. Computational chemistry models predict its interaction with silica nanoparticles, relevant for high-strength composites. Meanwhile, formulation chemists seek data on its cure kinetics with amine hardeners for optimized processing windows.

In summary, CAS 18458-01-0 represents a versatile epoxy building block bridging traditional and advanced material science. Its synergy with circular economy principles and adaptability to Industry 4.0 automation positions it as a compound of ongoing relevance. Future R&D may explore its enzyme-mediated reactions or smart material integrations, further expanding its industrial footprint.